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Compound of Interest

Compound Name: Dapma

Cat. No.: B1494761 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited direct experimental data is available for 4-Dansyl aminophenylmercuric

acetate (Dapma). This guide synthesizes available information on its constituent chemical

moieties—the dansyl group and phenylmercuric acetate—to provide a comprehensive

overview. Information derived from the related compound p-aminophenylmercuric acetate

(APMA) is noted where applicable.

Core Chemical Structure and Identifiers
4-Dansyl aminophenylmercuric acetate, abbreviated as Dapma, is an organomercurial

compound featuring a fluorescent dansyl group. This structure suggests a dual functionality:

the phenylmercuric acetate moiety's reactivity towards sulfhydryl groups and the dansyl group's

fluorescent properties, making it a potential tool in biochemical and cellular research.

Table 1: Chemical Identifiers for Dapma
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Identifier Value

IUPAC Name
acetyloxy-[4-[[5-(dimethylamino)naphthalen-1-

yl]sulfonylamino]phenyl]mercury

Acronym Dapma

CAS Number 53282-60-3

Molecular Formula C₂₀H₂₀HgN₂O₄S

Molecular Weight 585.0 g/mol

Physicochemical Properties
Specific experimental data on the physicochemical properties of Dapma are not readily

available. However, properties can be inferred from the related compound, p-

aminophenylmercuric acetate (APMA). The addition of the bulky, hydrophobic dansyl group

would be expected to decrease water solubility and increase the melting point and molecular

weight compared to APMA.

Table 2: Physicochemical Properties of p-Aminophenylmercuric Acetate (APMA)[1][2]

Property Value

Appearance White to off-white powder[1][2]

Melting Point 163-165 °C[2]

Solubility
Water: 5 mM[1]DMSO: ≥10 mg/mL[2][3]Glacial

Acetic Acid: 50 mg/mL

Potential Mechanism of Action and Biological
Activity
While direct studies on Dapma's mechanism of action are lacking, its biological activity can be

postulated based on the well-characterized functions of its two primary components: the

phenylmercuric acetate group and the dansyl group.
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The phenylmercuric acetate moiety is known to be a thiol-blocking reagent.[1] It readily reacts

with cysteine residues in proteins. This reactivity is the basis for the use of the related

compound, APMA, as an activator of matrix metalloproteinases (MMPs).[1][3][4] APMA disrupts

the "cysteine switch," a coordination of a cysteine sulfhydryl group with the catalytic zinc ion in

the pro-domain of MMPs, leading to their activation.[3] It is highly probable that Dapma exerts

a similar effect on MMPs and other sulfhydryl-containing proteins.

The dansyl group is a widely used fluorescent probe. Its fluorescence is highly sensitive to the

polarity of its local environment, exhibiting strong emission in nonpolar environments and

weaker fluorescence in polar, aqueous environments. This property allows it to be used to

probe binding sites on proteins and membranes.

Combining these functionalities, Dapma could theoretically be used to:

Activate MMPs and other cysteine-containing enzymes.

Fluorescently label proteins at or near cysteine residues.

Probe the local environment of sulfhydryl groups within proteins or biological membranes.

Below is a conceptual diagram illustrating the potential interaction of Dapma with a cysteine-

containing protein, leading to both modification of the protein and a change in the fluorescence

of the dansyl group.
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Caption: Conceptual workflow of Dapma interacting with a protein.

Experimental Protocols
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General Synthesis of a Dansylated Amine
A specific, detailed synthesis protocol for 4-Dansyl aminophenylmercuric acetate is not readily

available in the reviewed literature. However, a general method for the dansylation of an amine

can be adapted from protocols for other dansyl-based fluorescent probes.[5] The synthesis

would likely involve the reaction of dansyl chloride with p-aminophenylmercuric acetate.

Materials:

p-Aminophenylmercuric acetate (APMA)

Dansyl chloride

Anhydrous aprotic solvent (e.g., dichloromethane, acetonitrile)

Tertiary amine base (e.g., triethylamine)

Procedure:

Dissolve p-aminophenylmercuric acetate in the anhydrous solvent.

Add a slight molar excess of the tertiary amine base to the solution.

Slowly add a solution of dansyl chloride (in the same solvent) to the APMA solution while

stirring.

Allow the reaction to proceed at room temperature or with gentle heating, monitoring the

progress by thin-layer chromatography.

Upon completion, the reaction mixture would be worked up, likely involving washing with

aqueous solutions to remove the hydrochloride salt of the base and any excess reagents.

The crude product would then be purified, for example, by column chromatography or

recrystallization.

The workflow for this generalized synthesis is depicted below.
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Caption: Generalized workflow for the synthesis of Dapma.

Analytical Methods
Characterization of the synthesized Dapma would employ standard analytical techniques.

Table 3: Potential Analytical Methods for Dapma
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Technique Purpose

Nuclear Magnetic Resonance (NMR) Structural elucidation and confirmation.

Mass Spectrometry (MS)
Determination of molecular weight and

confirmation of elemental composition.

Fourier-Transform Infrared (FTIR) Spectroscopy Identification of functional groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy To determine the absorption spectrum.

Fluorimetry
To characterize the fluorescence excitation and

emission spectra.

High-Performance Liquid Chromatography

(HPLC)
To assess purity.

Safety and Handling
Organomercurial compounds are highly toxic.[1] Dapma should be handled with extreme

caution, using appropriate personal protective equipment (PPE), including gloves, lab coat, and

eye protection. All work should be conducted in a well-ventilated fume hood. Waste should be

disposed of according to institutional and national guidelines for hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 4-Dansyl
Aminophenylmercuric Acetate (Dapma)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1494761#chemical-structure-and-properties-of-
dapma]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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